Cas no 104942-45-2 (2(3H)-Thiazolethione, 3-hydroxy-4-phenyl-)
104942-45-2 structure
Product Name:2(3H)-Thiazolethione, 3-hydroxy-4-phenyl-
CAS No:104942-45-2
MF:C9H7NOS2
MW:209.287979364395
CID:1147054
Update Time:2024-07-26
2(3H)-Thiazolethione, 3-hydroxy-4-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2(3H)-Thiazolethione, 3-hydroxy-4-phenyl-
- 3-hydroxy-4-phenylthiazole-2(3H)-thione
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- Inchi: 1S/C9H7NOS2/c11-10-8(6-13-9(10)12)7-4-2-1-3-5-7/h1-6,11H
- InChI Key: ANOKHLGCGJZPNP-UHFFFAOYSA-N
- SMILES: S1C=C(C2=CC=CC=C2)N(O)C1=S
Computed Properties
- Exact Mass: 364.07058
Experimental Properties
- Density: 1.52±0.1 g/cm3(Predicted)
- Boiling Point: 387.7±45.0 °C(Predicted)
- PSA: 35.83
- LogP: 3.18340
- pka: 4.46±0.40(Predicted)
2(3H)-Thiazolethione, 3-hydroxy-4-phenyl- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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